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Technical Support Center: Uniform Flutriafol
Application
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the calibration of spray equipment for the

uniform application of Flutriafol. Accurate and consistent application is critical for reliable

experimental outcomes.

Troubleshooting Guide
This guide addresses specific issues that may arise during the application of Flutriafol, leading

to non-uniform coverage and potentially compromising experimental results.
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Issue Potential Causes Solutions

Uneven Spray Pattern

(Streaking or Banding)

1. Worn, damaged, or clogged

nozzle tips.[1][2][3] 2. Incorrect

spray height (boom height). 3.

Improper nozzle spacing or

overlap.[4] 4. Low spray

pressure.[1][3][5] 5.

Inconsistent travel speed.[6] 6.

Blocked filters in the sprayer

system.[1][7]

1. Nozzle Inspection and

Maintenance: Regularly

inspect nozzles for wear and

tear. Clean any clogged

nozzles using a soft brush;

never use a metal object which

can damage the orifice.[1][2]

Replace any nozzles that show

signs of damage or have an

output that deviates by more

than 10% from the average of

all nozzles.[8][9] 2. Adjust

Boom Height: Maintain a boom

height that allows for proper

overlap between nozzle

patterns. A general rule is a 1:1

ratio of nozzle spacing to

boom height.[4] For example,

with 20-inch nozzle spacing,

the boom should be 20 inches

above the target canopy. 3.

Ensure Proper Overlap: For

most flat-fan nozzles, a

minimum of 30% overlap is

recommended to ensure

uniform coverage.[4] Adjust

boom height and check nozzle

specifications to achieve this.

4. Optimize Spray Pressure:

Operate the sprayer within the

recommended pressure range

for the selected nozzles.[4]

Insufficient pressure can lead

to a poor spray pattern, often

with heavier application on the

edges ("tailing").[5] 5. Maintain
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Consistent Speed: Use a

consistent travel speed during

application. Variations in speed

will alter the application rate.[6]

Calibrate your speed on the

same terrain as the

experimental plots.[10] 6.

Clean Filters: Regularly check

and clean all filters, including

those in the nozzle body,

inline, and at the tank fill point,

to prevent blockages that can

affect pressure and flow rate.

[7]

Variable Application Rate

Across Plots

1. Fluctuations in sprayer

pressure.[6] 2. Inconsistent

travel speed between

applications.[6] 3. Changes in

nozzle flow rate due to wear.

[11] 4. Inaccurate initial

calibration.[11]

1. Maintain Constant Pressure:

For backpack sprayers without

a pressure gauge, consider

adding a constant flow valve to

ensure consistent pressure.[6]

For larger sprayers, monitor

the pressure gauge and

maintain a steady RPM. 2.

Standardize Travel Speed:

Practice and maintain a

consistent walking speed for

backpack applications or a

constant gear and RPM for

vehicle-mounted sprayers.[6]

3. Regularly Check Nozzle

Output: Periodically check the

flow rate of each nozzle to

ensure they are within 10% of

the average output.[8] 4.

Recalibrate Frequently:

Recalibrate the sprayer

regularly, especially when

changing batches of spray
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solution, using different

nozzles, or after any

equipment modifications.[10]

Spray Drift

1. Spraying in high wind

conditions.[12] 2. Excessive

spray pressure creating fine

droplets.[4][13] 3. Incorrect

nozzle type for conditions. 4.

High boom height.

1. Monitor Environmental

Conditions: Avoid spraying

when wind speeds are high.

Check weather conditions

before and during application.

[12] Also, be mindful of

temperature and humidity, as

hot, dry conditions can

increase drift.[12] 2. Adjust

Pressure: Lowering the

pressure will generally produce

larger droplets that are less

prone to drift.[4] However,

ensure the pressure remains

within the nozzle's

recommended operating range

to maintain a good spray

pattern. 3. Select Appropriate

Nozzles: Use low-drift nozzles,

such as air-induction (AI)

types, which produce coarser

droplets.[4] 4. Lower Boom

Height: The closer the boom is

to the target, the less time

there is for wind to affect the

spray droplets.[12] Ensure the

height is still adequate for

proper overlap.

Frequently Asked Questions (FAQs)
Q1: Why is uniform application of Flutriafol important in a research setting?
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A1: Uniform application is critical to ensure that all experimental units receive the intended

dose of Flutriafol. Non-uniform application can lead to significant variability in your results,

making it difficult to draw accurate conclusions about the efficacy of the treatment. Over-

application can lead to phytotoxicity, while under-application may result in a lack of disease

control.[8][11]

Q2: How often should I calibrate my spray equipment?

A2: You should calibrate your sprayer at the beginning of each research season, whenever you

change the type of nozzle, or after replacing any components of the spray system (e.g., pump,

hoses).[14] It is also good practice to recalibrate periodically throughout the season to account

for nozzle wear.[11] For precise experimental work, calibrating before each major set of

applications is recommended.[10]

Q3: What type of nozzle is best for applying a systemic fungicide like Flutriafol?

A3: For systemic fungicides like Flutriafol, the goal is to get good coverage to allow for

absorption by the plant.[15] Nozzles that produce fine to medium droplets are often

recommended for thorough coverage of leaf surfaces.[15][16] However, in conditions where

drift is a concern, nozzles that produce coarse droplets, such as air-induction nozzles, can be

used.[15] Always check the product label for any specific recommendations.

Q4: What are the key variables I need to control during sprayer calibration?

A4: The three primary variables to keep constant are:

Travel Speed: The speed at which you walk or drive.[6]

Spray Pressure: The pressure at the nozzle.[6]

Nozzle Height: The distance from the nozzle to the target. A change in any of these variables

will alter your application rate, requiring recalibration.[10]

Q5: How can I visually assess the uniformity of my spray application?

A5: Water-sensitive paper (WSP) is an excellent tool for visually assessing spray deposition

and uniformity.[17] Place WSPs in various locations within the target area before spraying. After
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spraying, the paper will show the droplet pattern and coverage. This allows for a quick visual

check and can also be used for quantitative analysis.[17]

Experimental Protocols
Protocol 1: Sprayer Calibration (1/128th Acre Method for
Backpack Sprayers)
This method is straightforward because it equates ounces collected to gallons per acre (GPA).

[10] There are 128 fluid ounces in a gallon, so by spraying an area of 1/128th of an acre, the

volume sprayed in ounces directly corresponds to the application rate in GPA.[10]

Objective: To determine the sprayer's output in Gallons Per Acre (GPA).

Materials:

Backpack sprayer

Clean water

Measuring tape

Stakes or flags to mark the calibration area

Stopwatch

Graduated measuring container (in ounces)

Procedure:

Define the Calibration Area: Measure and mark a test area of 340 square feet, which is

1/128th of an acre. A square plot of approximately 18.5 feet by 18.5 feet is suitable.[10]

Prepare the Sprayer: Fill the sprayer tank at least halfway with clean water.[18] Ensure the

sprayer is functioning correctly, with no leaks.[19]

Time the Spray Application: Pressurize the sprayer to the pressure you will use during the

actual application. Spray the marked calibration area with a consistent walking speed and a
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steady spray pattern (e.g., a side-to-side sweeping motion).[18]

Record the Time: Use a stopwatch to record the time (in seconds) it takes to spray the entire

calibration area uniformly. Repeat this step at least three times and calculate the average

time.[10]

Measure Nozzle Output: At the same pressure used in the test area, spray from the

nozzle(s) into the measuring container for the average time recorded in the previous step.

[10]

Determine Gallons Per Acre (GPA): The number of ounces collected in the container is equal

to your sprayer's application rate in Gallons Per Acre (GPA).[10] For example, if you

collected 25 ounces, your sprayer output is 25 GPA.

Calculate Pesticide Amount: Use the calculated GPA to determine the amount of Flutriafol to
add to your sprayer tank. Use the following formula:

(Tank Size in Gallons / Sprayer Output in GPA) x Recommended Rate per Acre = Amount of

Product per Tank

Protocol 2: Assessing Spray Uniformity and Deposition
Objective: To quantitatively assess the uniformity of spray deposition across the spray boom.

Materials:

Calibrated sprayer

Water-sensitive paper (WSP)[17]

Stakes or holders for the WSP

Scanner or high-resolution camera

Image analysis software (e.g., ImageJ)

Procedure:
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Placement of Collectors: Place water-sensitive papers at regular intervals along a line

perpendicular to the direction of sprayer travel. For a boom sprayer, place them directly

under the boom, with one WSP centered under each nozzle and one at the midpoint

between each nozzle.[17]

Spray Application: With the sprayer operating at the calibrated speed and pressure, make a

single pass over the line of water-sensitive papers.

Data Collection: Allow the WSPs to dry completely and then collect them.

Image Analysis: Scan the WSPs to create digital images. Use image analysis software to

quantify the percent of the area covered by droplets on each paper.

Calculate Coefficient of Variation (CV): The coefficient of variation is a measure of the

uniformity of the spray deposits.[17] A lower CV indicates a more uniform application. A CV

of 25% or less is generally considered acceptable for many applications.[20]

Calculate the mean (average) percent coverage of all the WSPs.

Calculate the standard deviation of the percent coverage values.

Calculate the CV using the formula: CV (%) = (Standard Deviation / Mean) x 100

Data Presentation
Table 1: Nozzle Selection Guide for Flutriafol (Systemic Fungicide) Application
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Nozzle Type
ASABE Droplet
Size Category

Operating Pressure
Characteristics &
Best Use

Extended Range (XR)

Flat-Fan
Fine to Coarse[15] 15-60 PSI

Provides good

coverage. Finer

droplets at higher

pressures are good

for contact action, but

increase drift

potential.[4]

Twin Flat-Fan Medium to Coarse 30-60 PSI

Provides improved

coverage on dense

foliage by spraying

both forward and

backward.

Air Induction (AI) Flat-

Fan

Coarse to Very

Coarse
30-100 PSI

Excellent for reducing

spray drift. Produces

larger, air-filled

droplets.[4] Suitable

when drift reduction is

a priority.

Hollow Cone Fine to Medium 40-100 PSI

Often used for

insecticides and

fungicides where

canopy penetration is

needed.[21]

Note: Always consult the nozzle manufacturer's catalog for specific pressure and droplet size

information.[4]
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Caption: Workflow for the 1/128th acre sprayer calibration method.
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Caption: Decision tree for troubleshooting uneven spray patterns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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